2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile
Overview
Description
2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile, also known as DABT, is a heterocyclic compound that has shown promising results in various scientific research applications. It is a member of the thiopyran family and has a unique molecular structure that makes it an interesting target for further investigation.
Mechanism of Action
The exact mechanism of action of 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in cell growth and division. 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, as well as the activity of various kinases and phosphatases.
Biochemical and Physiological Effects:
2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of bacterial and fungal growth, and the modulation of various signaling pathways involved in cell growth and division.
Advantages and Limitations for Lab Experiments
One advantage of using 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile in lab experiments is its broad spectrum of activity against various bacterial and fungal strains, which makes it a useful tool for studying the mechanisms of action of antimicrobial agents. However, one limitation is that the exact mechanism of action of 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile is not fully understood, which makes it difficult to design experiments to investigate its effects.
Future Directions
There are several future directions for research on 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile, including further investigation of its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential as a therapeutic agent for various diseases. Additionally, the use of 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile in combination with other drugs or therapies may enhance its effectiveness and broaden its potential applications.
Scientific Research Applications
2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile has shown potential in various scientific research applications, including as an antitumor agent, an antibacterial agent, and an antifungal agent. Studies have shown that 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile can inhibit the growth of cancer cells and has a broad spectrum of activity against various bacterial and fungal strains.
properties
IUPAC Name |
2,6-diamino-4-(4-bromo-5-ethylthiophen-2-yl)-4H-thiopyran-3,5-dicarbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrN4S2/c1-2-9-8(14)3-10(19-9)11-6(4-15)12(17)20-13(18)7(11)5-16/h3,11H,2,17-18H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJKQWUSXUHDHHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(S1)C2C(=C(SC(=C2C#N)N)N)C#N)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrN4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-diamino-4-(4-bromo-5-ethyl(2-thienyl))-4H-thiin-3,5-dicarbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.